3-fluoro-1-N-propylbenzene-1,2-diamine
Overview
Description
3-Fluoro-1-N-propylbenzene-1,2-diamine (3FPB-1,2-DA) is a novel chemical compound that has been used in various scientific research applications due to its unique properties and potential applications. It is a monoamine compound that is composed of three fluorine atoms, one nitrogen atom, and a propylbenzene ring system. 3FPB-1,2-DA is a colorless liquid at room temperature and has a boiling point of 113°C. It is a relatively new compound and has been used in various scientific research applications, including as a building block for synthesizing other compounds and as a reagent for catalyzing chemical reactions. In
Scientific Research Applications
Pharmaceutical Research: Synthesis of Drug Precursors
3-fluoro-1-N-propylbenzene-1,2-diamine is a valuable intermediate in the synthesis of various pharmaceutical compounds. Its structure, featuring a fluorine atom and an amine group, makes it a suitable candidate for creating novel drug molecules. It can be used to synthesize compounds with potential therapeutic effects in areas such as neurology, oncology, and infectious diseases .
Material Science: Development of Polyimides
In material science, this compound is utilized in the synthesis of new fluorine-containing diamine monomers. These monomers are crucial for developing polyimides with improved properties like high transparency, low color, and thermal stability. Such materials are essential for flexible displays and organic light-emitting diodes (OLEDs) .
Chemical Synthesis: Electrophilic Aromatic Substitution Reactions
The compound plays a role in electrophilic aromatic substitution reactions, a fundamental process in organic synthesis. It can act as a starting material for synthesizing benzene derivatives, which are pivotal in creating a wide range of industrial chemicals .
Biotechnology: Enzyme Inhibition Studies
In biotechnology, 3-fluoro-1-N-propylbenzene-1,2-diamine may be used in enzyme inhibition studies. The fluorine atom’s presence can affect the molecule’s interaction with enzymes, making it a useful tool for understanding enzyme mechanisms and designing inhibitors .
Industrial Applications: Synthesis of Laboratory Chemicals
This compound is also employed in the industrial synthesis of laboratory chemicals. Its reactivity allows for the creation of various substances used in research and development laboratories, contributing to the advancement of science and technology .
properties
IUPAC Name |
3-fluoro-1-N-propylbenzene-1,2-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FN2/c1-2-6-12-8-5-3-4-7(10)9(8)11/h3-5,12H,2,6,11H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVDJFPZPQFGRHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC1=C(C(=CC=C1)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-fluoro-1-N-propylbenzene-1,2-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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